Cas no 1521816-90-9 (1-cycloheptyl-2,2-difluoroethan-1-ol)

• Product Name: 1-cycloheptyl-2,2-difluoroethan-1-ol
• CAS No: 1521816-90-9
• MF: C₉H₁₆F₂O
• MW: 178.219550132751
• CID: 5905164
• PubChem ID: 80605343
• Update Time: 2025-08-05

1-cycloheptyl-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-cycloheptyl-2,2-difluoroethan-1-ol
• EN300-1931459
• AKOS019171821
• 1521816-90-9

• Inchi： 1S/C9H16F2O/c10-9(11)8(12)7-5-3-1-2-4-6-7/h7-9,12H,1-6H2
• InChI Key： PZYCGMSJYDMLFY-UHFFFAOYSA-N
• SMILES： FC(C(C1CCCCCC1)O)F

Computed Properties

• Exact Mass: 178.11692145g/mol
• Monoisotopic Mass: 178.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-cycloheptyl-2,2-difluoroethan-1-ol

Exploring the Properties and Applications of 1-Cycloheptyl-2,2-difluoroethan-1-ol (CAS No. 1521816-90-9)

1-Cycloheptyl-2,2-difluoroethan-1-ol (CAS No. 1521816-90-9) is a fluorinated organic compound with a unique structural framework that combines a cycloheptyl ring with a difluoroethanol moiety. This molecular architecture grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and specialty chemical synthesis. The presence of the difluoroethyl group enhances its metabolic stability and lipophilicity, traits highly sought after in drug discovery. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 1-Cycloheptyl-2,2-difluoroethan-1-ol has surged due to their role in addressing challenges in medicinal chemistry, such as improving drug bioavailability and target selectivity. A 2023 study highlighted its utility in optimizing lead compounds for central nervous system (CNS) therapies, leveraging the cycloheptyl ring’s conformational flexibility. The compound’s CAS No. 1521816-90-9 is frequently queried in scientific databases, reflecting its growing relevance in high-value applications. Environmental considerations also drive innovation, with greener synthetic routes for such fluorinated alcohols being a hot topic in sustainable chemistry forums.

The synthesis of 1-Cycloheptyl-2,2-difluoroethan-1-ol typically involves nucleophilic addition to cycloheptanone derivatives, followed by fluorination steps. Advanced techniques like flow chemistry have been employed to improve yield and reduce waste, aligning with the principles of green chemistry. Analytical characterization via NMR and LC-MS confirms its high purity, a critical factor for its use in precision applications. Notably, its stability under physiological conditions makes it a candidate for prodrug design, a trending area in oncology and antiviral research.

From an industrial perspective, CAS No. 1521816-90-9 is cataloged by major chemical suppliers as a research-grade material, often customized for client-specific projects. Its compatibility with cross-coupling reactions expands its utility in creating complex molecular architectures. As the pharmaceutical industry shifts toward personalized medicine, compounds like 1-Cycloheptyl-2,2-difluoroethan-1-ol are gaining attention for their modularity in structure-activity relationship (SAR) studies. Online searches for "fluorinated cycloheptyl derivatives" or "difluoroethanol applications" often lead to discussions about this compound’s versatility.

Looking ahead, the trajectory for 1-Cycloheptyl-2,2-difluoroethan-1-ol appears promising, with patents emerging around its derivatives in agrochemicals and electronic materials. Its role in hydrogen-bonding networks is also under investigation for supramolecular chemistry applications. For researchers and manufacturers, understanding its handling protocols and storage conditions (e.g., inert atmosphere) ensures optimal performance in end-use scenarios. As AI-driven molecular design accelerates, this compound’s CAS No. 1521816-90-9 is likely to feature prominently in predictive modeling datasets, bridging computational and experimental workflows.